Cas no 459-22-3 (4-Fluorophenylacetonitrile)
4-Fluorophenylacetonitrile structure
Product Name:4-Fluorophenylacetonitrile
CAS No:459-22-3
MF:C8H6FN
MW:135.138345241547
MDL:MFCD00001917
CID:37550
PubChem ID:68016
Update Time:2025-04-18
4-Fluorophenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluorophenylacetonitrile
- P-Fluorobenzonitrile
- 4-Fluoroacetonitrile
- 4-Fluorobenzeneacetonitrile
- 4-Fluorobenzyl
- 4-fluorobenzylacetonitrile
- 4-FLUOROBENZYLNITRILE
- PARA-FLUOROBENZYL CYANIDE
- P-FLUOROBENZYL CYANIDE
- p-Fluorobenzyl nitrile
- P-FLUOROPHENYLACETONITRILE
- 4-Fluorobenzyl cyanide
- 4-Fluorobenzylcyanide
- Benzeneacetonitrile, 4-fluoro-
- 2-(4-fluorophenyl)acetonitrile
- (p-Fluorophenyl)acetonitrile
- Acetonitrile, (p-fluorophenyl)-
- (4-fluorophenyl)acetonitrile
- 4-fluorophenyl acetonitrile
- 2-(4-fluorophenyl)ethanenitrile
- JHQBLYITVCBGTO-UHFFFAOY
- 4-fluoro-phenyl-acetonitrile
- NSC60739
- BRN 1907764
- CS-W020067
- FT-0618556
- para-Fluorophenylacetonitrile
- EN300-18725
- InChI=1/C8H6FN/c9-8-3-1-7(2-4-8)5-6-10/h1-4H,5H2
- NSC-60739
- AKOS000200425
- 2‐(4‐fluorophenyl)acetonitrile (6)
- JHQBLYITVCBGTO-UHFFFAOYSA-
- UNII-554W6Z2TV5
- F0001-1242
- BDBM113774
- 459-22-3
- NSC 60739
- MFCD00001917
- W-106112
- DTXSID8060030
- P-FLUOROBENZENEACETONITRILE
- 4-fluoro phenyl acetonitrile
- s12395
- EINECS 207-286-8
- HMS1719G04
- Z89283961
- (p-fluorophenyl)-acetonitril;4-Fluorophenylaceticacidnitrile
- AC-26163
- 554W6Z2TV5
- (4-Fluoro-phenyl)-acetonitrile
- PS-9131
- 4-Fluorophenylacetic acid nitrile
- 4-09-00-01673 (Beilstein Handbook Reference)
- 4-Fluorophenylacetonitrile, 99%
- 4-Fluorophenyl-acetonitrile
- A21996
- F0258
- 2-(4-fluoro-phenyl)-acetonitrile
- AM20061087
- NS00043600
- SCHEMBL37742
- AB00175
- DB-028895
- DTXCID1040451
- 207-286-8
-
- MDL： MFCD00001917
- Inchi： 1S/C8H6FN/c9-8-3-1-7(2-4-8)5-6-10/h1-4H,5H2
- InChI Key： JHQBLYITVCBGTO-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CC#N
- BRN： 1907764
Computed Properties
- Exact Mass: 135.04800
- Monoisotopic Mass: 135.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 23.8
Experimental Properties
- Color/Form: Colorless to yellowish transparent liquid
- Density: 1.126 g/mL at 25 °C(lit.)
- Melting Point: 86°C
- Boiling Point: 119-120 °C/18 mmHg(lit.)
- Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
- Refractive Index: n20/D 1.5002(lit.)
- PSA: 23.79000
- LogP: 1.89178
- Sensitiveness: Sensitive to air
- Solubility: Not determined
4-Fluorophenylacetonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H302 + H312 + H332-H315-H319-H335
- Warning Statement： P261-P280-P305 + P351 + P338
- Hazardous Material transportation number：UN 3276 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36-S24/25-S26/36/37/39
- RTECS：AM0210000
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- TSCA：T
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
- Packing Group：III
- Hazard Level：6.1
- Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
4-Fluorophenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Fluorophenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 001189-1g |
4-Fluorophenylacetonitrile |
459-22-3 | 98% | 1g |
￡10.00 | 2022-03-29 | |
| Fluorochem | 001189-25g |
4-Fluorophenylacetonitrile |
459-22-3 | 98% | 25g |
￡13.00 | 2022-03-29 | |
| Fluorochem | 001189-100g |
4-Fluorophenylacetonitrile |
459-22-3 | 98% | 100g |
￡25.00 | 2022-03-29 | |
| Fluorochem | 001189-250g |
4-Fluorophenylacetonitrile |
459-22-3 | 98% | 250g |
￡49.00 | 2022-03-29 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F156616-100g |
4-Fluorophenylacetonitrile |
459-22-3 | >98.0%(GC) | 100g |
¥157.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F156616-250G |
4-Fluorophenylacetonitrile |
459-22-3 | >98.0%(GC) | 250g |
¥314.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F156616-25G |
4-Fluorophenylacetonitrile |
459-22-3 | >98.0%(GC) | 25g |
¥49.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F156616-500g |
4-Fluorophenylacetonitrile |
459-22-3 | >98.0%(GC) | 500g |
¥560.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F156616-5g |
4-Fluorophenylacetonitrile |
459-22-3 | >98.0%(GC) | 5g |
¥29.90 | 2023-09-02 | |
| Chemenu | CM253068-500g |
4-Fluorophenylacetonitrile |
459-22-3 | 95+% | 500g |
$153 | 2021-06-16 |
4-Fluorophenylacetonitrile Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:459-22-3)4-Fluorophenylacetonitrile
Order Number:sfd7988
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:459-22-3)4-Fluorophenylacetonitrile
Order Number:A1205255
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:41
Price ($):186.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:459-22-3)4-Fluorophenylacetonitrile
Order Number:LE4893
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com
4-Fluorophenylacetonitrile Related Literature
-
Shakil N. Afraj,Chinpiao Chen,Gene-Hsian Lee RSC Adv. 2016 6 29783
-
Liyan Yue,Juanjuan Du,Fei Ye,Zhifeng Chen,Lianchun Li,Fulin Lian,Bidong Zhang,Yuanyuan Zhang,Hualiang Jiang,Kaixian Chen,Yuanchao Li,Bing Zhou,Naixia Zhang,Yaxi Yang,Cheng Luo Org. Biomol. Chem. 2016 14 8503
-
3. Versatile robust organogels based on a low molecular weight gelator of phenylquinolinylacrylonitrileCheng Liu,Kaiqi Ye,Huan Xiao,Yuan Yue,Jingbo Sun,Ran Lu J. Mater. Chem. C 2023 11 6635
-
Dhananjayan Vasu,Angel L. Fuentes de Arriba,Jamie A. Leitch,Antoine de Gombert,Darren J. Dixon Chem. Sci. 2019 10 3401
-
Mohsen Shekouhy Catal. Sci. Technol. 2012 2 1010
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